Cas no 2228112-55-6 (tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 2228112-55-6
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5853101
• PubChem ID: 165972412
• Update Time: 2025-06-12

tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• 2228112-55-6
• EN300-1888584

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-8-6-5-7-9(14)10(15)11(16)18-4/h9-10,15H,5-8H2,1-4H3
• InChI Key： GSIWJFFANQSFNL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C(=O)OC)O)=O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 2-(1-Hydroxy-2-Methoxy-2-Oxoethyl)Piperidine-1-Carboxylate (CAS: 2228112-55-6)

The compound tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 2228112-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an updated overview of the latest studies, synthetic methodologies, and potential therapeutic applications associated with this compound.

Recent literature highlights the role of tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate as a key intermediate in the synthesis of complex bioactive molecules. Its structural features, including the piperidine ring and ester functionalities, make it a valuable scaffold for the development of novel pharmaceuticals. Studies have demonstrated its utility in the synthesis of protease inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the most notable advancements involves the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through the use of catalytic asymmetric synthesis and green chemistry approaches. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable and environmentally friendly synthetic methods in the pharmaceutical industry.

In addition to its synthetic utility, tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against certain enzyme targets, including those involved in inflammatory and neurodegenerative pathways. Further research is ongoing to elucidate the mechanistic details and optimize the pharmacokinetic properties of these derivatives.

The compound's stability and compatibility with various reaction conditions have also been explored. Recent findings indicate that it can serve as a robust building block for the construction of diverse molecular architectures, enabling the rapid generation of compound libraries for high-throughput screening. This capability is particularly valuable in the early stages of drug discovery, where access to structurally diverse compounds is critical for identifying lead candidates.

Looking ahead, the continued investigation of tert-butyl 2-(1-hydroxy-2-methoxy-2-oxoethyl)piperidine-1-carboxylate and its derivatives holds great promise for advancing medicinal chemistry and therapeutic development. Future studies are expected to focus on expanding its applications in targeted drug delivery, combination therapies, and personalized medicine. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound in addressing unmet medical needs.